Cas no 50496-34-9 (Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester)

• Product Name: Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester
• CAS No: 50496-34-9
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 364804
• PubChem ID: 10888271
• Update Time: 2025-04-19

Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester
• ethyl 3-chloro-2-methyl-3-oxopropanoate
• ethyl 2-chloroformyl-propionate
• ZOEBOKASEORHKI-UHFFFAOYSA-N
• 50496-34-9
• ethyl 2-chloroformylpropanoate
• FT-0747284
• ethyl 2-chloroformylpropionate
• DTXSID50447163
• 2-chlorocarbonyl-propionic acid ethyl ester
• AKOS005215749
• SCHEMBL4361328

• Inchi： 1S/C6H9ClO3/c1-3-10-6(9)4(2)5(7)8/h4H,3H2,1-2H3
• InChI Key： ZOEBOKASEORHKI-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 164.02407
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37